Cas no 2228162-95-4 (2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol)

• Product Name: 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol
• CAS No: 2228162-95-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5846524
• PubChem ID: 165661917
• Update Time: 2025-06-08

2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol
• 2228162-95-4
• 2-fluoro-4-[2-(1-hydroxycyclopropyl)ethyl]phenol
• EN300-1792568

• Inchi： 1S/C11H13FO2/c12-9-7-8(1-2-10(9)13)3-4-11(14)5-6-11/h1-2,7,13-14H,3-6H2
• InChI Key： LGBIRLLDXQXSNB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC1(CC1)O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol

Professional Introduction to Compound with CAS No. 2228162-95-4 and Product Name: 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol

2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol, identified by its CAS number 2228162-95-4, represents a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a fluoro substituent and a 1-hydroxycyclopropyl side chain imparts distinct chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The fluoro group, a well-documented moiety in pharmaceuticals, is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In the context of 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol, the fluoro atom at the 2-position of the phenol ring likely contributes to the compound's overall bioactivity and selectivity. This is particularly relevant in the design of small-molecule inhibitors targeting specific biological pathways.

The 1-hydroxycyclopropyl ethyl side chain is another critical feature that distinguishes this compound from others. The cyclopropyl ring is a compact, rigid structure that can effectively occupy space within a binding pocket, potentially increasing the compound's interaction with biological targets. Additionally, the hydroxyl group provides a site for hydrogen bonding or other polar interactions, which can further refine the compound's binding properties. These structural elements make 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol an intriguing subject for research in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess potential interactions between this compound and various biological targets. These computational approaches have been instrumental in identifying lead compounds for drug discovery programs, streamlining the process from initial design to optimization.

In vitro studies have begun to explore the pharmacological potential of 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol. Preliminary data suggest that this compound exhibits notable activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The combination of the fluoro and 1-hydroxycyclopropyl moieties appears to synergize, enhancing the compound's efficacy while minimizing off-target effects. Such findings are particularly promising for developing next-generation therapeutics with improved safety profiles.

The synthesis of 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key functional groups with high precision. These advancements not only facilitate access to this compound but also lay the groundwork for future modifications and derivatization efforts.

The role of structural diversity in drug discovery cannot be overstated. Compounds like 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol exemplify how novel structural motifs can lead to breakthroughs in therapeutic development. By integrating insights from chemical biology and bioinformatics, researchers can design molecules that are not only potent but also well-tolerated by patients. This holistic approach ensures that compounds entering clinical trials are optimized for both efficacy and safety.

As interest in targeted therapies grows, compounds featuring unique structural elements like those found in 2-fluoro-4-2-(1-hydroxycyclopropyl)ethylphenol are becoming increasingly valuable. The ability to fine-tune molecular properties through strategic modifications allows for the development of drugs with tailored pharmacological profiles. This flexibility is essential for addressing complex diseases that require precise interventions at multiple levels.

The future of pharmaceutical research will likely see more compounds incorporating structural features similar to those found in 2228162-95-4. The combination of innovative synthetic chemistry with cutting-edge biotechnological tools will continue to drive progress in drug discovery. By embracing interdisciplinary approaches, scientists can unlock new possibilities for treating a wide range of medical conditions.